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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Abstract
This technical guide details the protocol for synthesizing

-alkyl-

-pentadecyl carbamates using pentadecyl carbonochloridate (also known as pentadecyl
chloroformate; CAS 81705-90-0). This reagent introduces a long-chain (

) lipophilic tail to amines, a modification critical in drug discovery for enhancing membrane
permeability (prodrug design) and in materials science for modifying surface wettability. Unlike
short-chain chloroformates, the pentadecyl variant requires specific handling due to its
hydrophobic nature and phase behavior. This note covers the reaction mechanism, optimized
synthetic protocol, purification strategies, and safety considerations.

Introduction & Strategic Utility
Carbamates (urethanes) are pharmacophores of high significance, serving as peptide mimics

and stable linkers in medicinal chemistry.[1][2] The use of pentadecyl carbonochloridate
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allows for the direct "lipophilization" of polar amines.

Key Applications:
Prodrug Synthesis: Increasing the

of hydrophilic drugs to facilitate passive transport across the blood-brain barrier (BBB) or
gastrointestinal membranes.

Surface Modification: Covalent attachment of C15 chains to amine-functionalized surfaces to

create superhydrophobic coatings.

Surfactant Chemistry: Synthesis of non-ionic surfactants for drug delivery systems.

Chemical Identity
Property Value

Reagent Name Pentadecyl carbonochloridate

Synonyms
Pentadecyl chloroformate; Carbonochloridic

acid, pentadecyl ester

CAS Number 81705-90-0

Molecular Formula

Molecular Weight

Physical State
Liquid or low-melting solid (dependent on

purity/temp)

Storage , under inert atmosphere (Ar/N2), moisture

sensitive

Reaction Mechanism
The synthesis proceeds via a Nucleophilic Acyl Substitution mechanism.[3] The amine

nucleophile attacks the electrophilic carbonyl carbon of the chloroformate.[3] A base is required

to neutralize the hydrochloric acid (HCl) byproduct, driving the equilibrium forward and

preventing the protonation of the unreacted amine.
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Mechanism Diagram[4]
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Figure 1: Mechanistic pathway for the formation of carbamates from amines and

chloroformates.

Experimental Protocol
Materials & Equipment[5]

Reagents:

Target Amine (1.0 equiv).[4][5][6][7]

Pentadecyl carbonochloridate (1.1–1.2 equiv).

Base: Triethylamine (TEA) or

-Diisopropylethylamine (DIPEA) (1.5–2.0 equiv).

Solvent: Dichloromethane (DCM) (anhydrous) or Tetrahydrofuran (THF) (anhydrous).

Equipment:

Round-bottom flask (oven-dried).

Magnetic stir bar.

Addition funnel or syringe pump.
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Inert gas line (Nitrogen or Argon).

Ice-water bath.

Step-by-Step Procedure
Step 1: Setup and Solubilization

Flame-dry a round-bottom flask and purge with nitrogen.

Dissolve the Target Amine (1.0 equiv) in anhydrous DCM (concentration

).

Add the Base (TEA or DIPEA, 1.5 equiv) to the solution.

Cool the mixture to

using an ice-water bath.

Step 2: Reagent Addition

Prepare a solution of Pentadecyl carbonochloridate (1.1 equiv) in a minimal amount of

anhydrous DCM.

Note: If the reagent is solidified, gently warm it to melt before dissolving.

Add the chloroformate solution dropwise to the amine mixture over 15–20 minutes.

Critical: Slow addition prevents localized heating and minimizes side reactions (e.g.,

formation of symmetrical ureas if moisture is present).

Step 3: Reaction and Monitoring

Allow the reaction to stir at

for 30 minutes.

Remove the ice bath and allow the mixture to warm to room temperature (RT).
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Stir at RT for 2–4 hours.

Monitor: Check progress via TLC or LC-MS. The chloroformate is not UV active, so monitor

the disappearance of the amine or the appearance of the product spot (usually higher

than the amine).

Step 4: Workup

Quench: Add water or saturated

solution to quench excess chloroformate.

Extraction: Transfer to a separatory funnel. Extract the organic layer.[5][8]

Wash:

Wash with

(if product is acid-stable) to remove unreacted amine and base.

Wash with saturated

to neutralize any residual acid.

Wash with Brine.[5]

Dry: Dry the organic phase over anhydrous

or

.

Concentrate: Filter and evaporate the solvent under reduced pressure.

Step 5: Purification

The crude residue is often a waxy solid due to the pentadecyl chain.
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Recrystallization: Cold ethanol or hexanes/ethyl acetate mixtures are often effective for long-

chain carbamates.

Flash Chromatography: If necessary, purify on silica gel (Gradient: Hexanes

EtOAc).

Workflow Diagram
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Figure 2: Operational workflow for the synthesis of pentadecyl carbamates.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield Hydrolysis of chloroformate

Ensure all solvents are

anhydrous. Purge with

.

Symmetrical Urea Formation Moisture presence

Water hydrolyzes

chloroformate to unstable

carbamic acid, which

decarboxylates to amine,

reacting with remaining

chloroformate. Dry reagents

strictly.

Incomplete Reaction Steric hindrance

If the amine is bulky, heat to

reflux (

for DCM) or use a stronger

base (NaH in THF).

Product is Oily/Waxy Long alkyl chain

This is intrinsic to the C15

chain. Try triturating with cold

pentane or methanol to induce

solidification.

Safety & Handling (E-E-A-T)
Toxicity: Chloroformates are lachrymators and corrosive. They release HCl upon contact with

moisture (lungs/eyes). Always handle in a functioning fume hood.

Storage: Store pentadecyl carbonochloridate in a refrigerator (

). If the bottle has been opened, seal with parafilm and store in a desiccator or under inert
gas to prevent hydrolysis.

Waste: Quench excess reagent with dilute ammonium hydroxide or NaOH before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pdf.benchchem.com/2874/Pentafluorophenyl_Chloroformate_A_Comparative_Guide_to_Its_Synthetic_Applications.pdf
https://pubs.acs.org/doi/10.1021/acsomega.3c08248
https://pdf.benchchem.com/1208/Application_Notes_and_Protocols_for_the_Synthesis_of_Carbamates_from_Amines_and_Carbon_Dioxide.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v53-092
https://en.wikipedia.org/wiki/Chloroformate
https://www.researchgate.net/figure/Synthesis-of-carbamates-3-starting-from-hexadecyl-chloroformate-1-and-amines-2_fig7_362270047
https://www.bldpharm.com/products/1215109-09-3.html
https://www.bldpharm.com/products/50715-28-1.html
https://www.benchchem.com/product/b1357741/docs#application-note-synthesis-of-lipophilic-carbamates-using-pentadecyl-carbonochloridate
https://www.benchchem.com/product/b1357741/docs#application-note-synthesis-of-lipophilic-carbamates-using-pentadecyl-carbonochloridate
https://www.benchchem.com/product/b1357741/docs#application-note-synthesis-of-lipophilic-carbamates-using-pentadecyl-carbonochloridate
https://www.benchchem.com/product/b1357741/docs#application-note-synthesis-of-lipophilic-carbamates-using-pentadecyl-carbonochloridate
https://www.benchchem.com/product/b1357741?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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